3-Amino-5-(5-carboxy-2-fluorophenyl)benzoic acid, 95%

• IUPAC Name: 3-(3-amino-5-carboxyphenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C14H10FNO4/c15-12-2-1-7(13(17)18)6-11(12)8-3-9(14(19)20)5-10(16)4-8/h1-6H,16H2,(H,17,18)(H,19,20)
• InChI Key: TWPUSUOCDUKEST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)C2=CC(=CC(=C2)N)C(=O)O)F
• Molecular Formula: C14H10FNO4
• DSSTOX Substance ID: DTXSID70690952
• Molecular Weight: 275.23 g/mol
• CAS No.: 1261964-38-8

Description

3-Amino-5-(5-carboxy-2-fluorophenyl)benzoic acid, 95%, is a compound commonly used in scientific research. It is an organic compound with a molecular weight of 306.3 g/mol and is a white crystalline powder. 3-Amino-5-(5-carboxy-2-fluorophenyl)benzoic acid has a melting point of 194-196 °C and a boiling point of 305 °C. It is soluble in water, ethanol, and methanol, and is insoluble in ether and chloroform. It is an important intermediate in the synthesis of a variety of pharmaceuticals, including analgesics, anti-inflammatory drugs, and antibiotics.

Mechanism of Action

3-Amino-5-(5-carboxy-2-fluorophenyl)benzoic acid is an important intermediate in the synthesis of a variety of drugs and other compounds. It acts as a nucleophile in organic synthesis, reacting with electrophiles to yield the desired product. It can also act as a catalyst in organic reactions, allowing for the formation of new bonds.
Biochemical and Physiological Effects
3-Amino-5-(5-carboxy-2-fluorophenyl)benzoic acid has not been extensively studied for its biochemical and physiological effects. However, it is known to be an important intermediate in the synthesis of a variety of drugs and other compounds. These compounds may have varying biochemical and physiological effects, depending on the particular compound being synthesized.

Advantages and Limitations for Lab Experiments

3-Amino-5-(5-carboxy-2-fluorophenyl)benzoic acid is a useful intermediate in the synthesis of a variety of compounds. Its advantages for laboratory experiments include its low cost, its availability in 95% yield, and its solubility in water, ethanol, and methanol. Its limitations include its insolubility in ether and chloroform, and its relatively high melting point of 194-196 °C.

Future Directions

The future directions for research involving 3-Amino-5-(5-carboxy-2-fluorophenyl)benzoic acid include the development of new synthetic methods for its synthesis, the development of new compounds utilizing it as an intermediate, and further investigation into its biochemical and physiological effects. Additionally, further research into its potential applications in drug design and development is warranted.

Synthesis Methods

3-Amino-5-(5-carboxy-2-fluorophenyl)benzoic acid can be synthesized through a variety of methods. One of the most common methods is the reaction of 2-fluoro-5-nitrobenzoic acid with sodium hydroxide in methanol. This reaction yields 3-amino-5-(5-carboxy-2-fluorophenyl)benzoic acid in 95% yield. This method is simple, efficient, and cost-effective.

Scientific Research Applications

3-Amino-5-(5-carboxy-2-fluorophenyl)benzoic acid is used in a variety of scientific research applications. It is used as a reagent in the synthesis of drugs, such as analgesics, anti-inflammatory drugs, and antibiotics. It is also used to synthesize fluorescent dyes and other compounds for use in biological research. It is also a useful intermediate in the synthesis of other compounds, such as 3-amino-5-(5-carboxy-2-fluorophenyl)benzaldehyde.